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Compound of Interest

Compound Name: 1,2-Dimethylnaphthalene

CAS No.: 28804-88-8

Cat. No.: B166071

Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties, experimental protocols, and structural information for 1,2-Dimethylnaphthalene,

tailored for researchers, scientists, and professionals in drug development.

Core Properties and Data
1,2-Dimethylnaphthalene is an aromatic hydrocarbon with the chemical formula C12H12[1][2]

[3][4][5]. It presents as a colorless to pale yellow liquid at room temperature with a

characteristic aromatic odor[1][3]. This compound is insoluble in water but demonstrates

solubility in various organic solvents[3].

The key quantitative properties of 1,2-Dimethylnaphthalene are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C12H12 [1][2][3][4][5]

Molecular Weight 156.22 g/mol [1][4][5]

CAS Number 573-98-8 [2][3]

Melting Point -2 to -1 °C [4]

Boiling Point 266 to 267 °C [6]

Density 1.013 g/mL at 25 °C [6]

Refractive Index n20/D 1.615 [6]

Flash Point 113 °C (closed cup)

Experimental Protocols
The synthesis and analysis of 1,2-Dimethylnaphthalene can be achieved through various

established methodologies. Below are detailed protocols for a common synthesis route and an

analytical application.

A well-documented method for the synthesis of 1,2-Dimethylnaphthalene proceeds from 1-

tetralone[7]. This multi-step process offers a reliable pathway to obtain the target compound.

Step 1: Methylation of 1-Tetralone 2-Methyl-2-carbomethoxy-1-tetralone is first prepared. This

intermediate is then hydrolyzed using a dilute alkali solution to yield 2-methyl-1-tetralone[7].

Step 2: Grignard Reaction The resulting 2-methyl-1-tetralone is treated with methylmagnesium

iodide. This reaction forms a tertiary carbinol intermediate[7].

Step 3: Dehydration The tertiary carbinol is subjected to dehydration to form the corresponding

alkene[7].

Step 4: Dehydrogenation The final step involves the catalytic dehydrogenation of the alkene to

yield 1,2-Dimethylnaphthalene. This final stage typically results in a high overall yield of the

desired product[7].
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1,2-Dimethylnaphthalene can be used as an analytical standard for its quantification in

various environmental and biological samples[6]. A common technique is gas chromatography

coupled with mass spectrometry (GC-MS).

Sample Preparation: Biota samples, sediments, or petroleum products are subjected to an

extraction procedure to isolate the polycyclic aromatic hydrocarbons (PAHs), including 1,2-
Dimethylnaphthalene[6].

Instrumentation: A programmed temperature vaporization-gas chromatography-tandem mass

spectrometry (PTV-GC-MS/MS) system is often employed for the analysis of PAHs at ultratrace

levels[6].

Method: The extracted sample is injected into the GC system. The separation of 1,2-
Dimethylnaphthalene from other components is achieved based on its volatility and

interaction with the stationary phase of the GC column. The mass spectrometer then detects

and quantifies the analyte based on its specific mass-to-charge ratio[6].

Visualized Workflow: General Synthesis of
Dimethylnaphthalenes
The following diagram illustrates a general multi-step synthesis process for producing

dimethylnaphthalenes, which is a class of compounds that includes 1,2-Dimethylnaphthalene.

This process starts with the reaction of a xylene isomer with butadiene[8].
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Caption: A generalized workflow for the multi-step synthesis of dimethylnaphthalenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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